Cas no 2171962-70-0 (2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid)
2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid
- 2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid
- EN300-1514198
- 2171962-70-0
-
- Inchi: 1S/C26H23FN2O5S/c27-23-13-16(9-10-21(23)25(32)28-11-12-35-15-24(30)31)29-26(33)34-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: HONPXPVROUWQPM-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CCNC(C1C=CC(=CC=1F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 494.13117117g/mol
- Monoisotopic Mass: 494.13117117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 130Ų
2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1514198-0.05g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-0.1g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-0.25g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-0.5g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-1.0g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-2.5g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-5.0g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-10.0g |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1514198-50mg |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1514198-100mg |
2-[(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}ethyl)sulfanyl]acetic acid |
2171962-70-0 | 100mg |
$2963.0 | 2023-09-27 |
2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid
Introduction to 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic Acid (CAS No. 2171962-70-0)
2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid, identified by its CAS number 2171962-70-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a sulfanylacetic acid moiety alongside a fluorenylmethoxycarbonyl (Fmoc) protected amine segment suggests a high degree of synthetic complexity, making it a subject of interest for researchers exploring novel therapeutic agents.
The structural framework of this compound incorporates several key features that are highly relevant to modern drug discovery. The fluorenylmethoxycarbonyl (Fmoc) group is commonly employed in peptide synthesis as an amino protecting group, indicating potential applications in the development of peptidomimetics or modified peptides. Additionally, the fluorophenyl ring introduces a fluorine atom, which is frequently utilized in medicinal chemistry to enhance metabolic stability, improve binding affinity, or modulate pharmacokinetic profiles. The sulfanylacetic acid component suggests possible interactions with biological targets such as enzymes or receptors, which may be exploited for therapeutic purposes.
In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophores to achieve synergistic effects or improved drug properties. The compound in question appears to be designed with this philosophy in mind, integrating elements that could interact with diverse biological pathways. For instance, the Fmoc-amino group could serve as a recognition element for proteases or kinases, while the sulfanylacetic acid moiety might engage with sulfhydryl-containing proteins or enzymes. Such dual functionality is increasingly sought after in drug design to maximize therapeutic efficacy while minimizing side effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with high precision. The structural features of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid make it an attractive candidate for such studies. By leveraging these computational tools, scientists can gain insights into how the compound might interact with target proteins, predict its pharmacokinetic behavior, and identify potential lead structures for further optimization. These insights are crucial for guiding experimental efforts and accelerating the drug discovery process.
The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct intricate molecular architectures with high fidelity. The multi-step synthesis likely involves advanced techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and protecting group strategies to ensure regioselectivity and functional group compatibility. The successful preparation of this molecule highlights the growing expertise in handling complex organic transformations, which is essential for developing novel pharmaceuticals.
From a biological perspective, the potential applications of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid are diverse. Given its structural complexity and functional diversity, it could serve as a precursor for more specialized derivatives or be directly evaluated for biological activity. For example, derivatives of this compound might exhibit inhibitory effects on specific enzymes implicated in diseases such as cancer, inflammation, or neurodegeneration. Additionally, its fluorinated aromatic ring could enhance its bioavailability or tissue penetration, making it a promising candidate for oral or topical administration.
The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts due to changes in lipophilicity, metabolic stability, and binding affinity. In the context of CAS No. 2171962-70-0, the fluorine atom on the phenyl ring may contribute to these desirable characteristics, making it an important feature for further exploration. Researchers may also investigate other fluorinated analogs to determine if they offer enhanced activity or selectivity over the parent compound.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Targeting specific molecular pathways has become increasingly sophisticated, with many drugs now designed to modulate protein-protein interactions or post-translational modifications. The multifunctional nature of 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid positions it as a potential tool for exploring such mechanisms. By combining multiple pharmacophores into a single molecule, researchers can create agents that engage with multiple targets simultaneously, potentially leading to more comprehensive therapeutic outcomes.
The development of novel synthetic methodologies is also critical for advancing pharmaceutical research. Techniques such as flow chemistry and continuous manufacturing are gaining traction due to their efficiency and scalability. The synthesis of complex molecules like CAS No. 2171962-70-0 could benefit from these innovations, allowing for faster production rates and reduced costs without compromising purity or yield. As these technologies mature, they will likely play an increasingly important role in bringing new drugs from discovery to market.
In conclusion,CAS No 2171962700 represents a fascinating example of modern pharmaceutical chemistry at work. Its intricate structure and diverse functional groups make it a compelling candidate for further research into novel therapeutics. By leveraging advances in computational modeling、synthetic techniques、and biological evaluation,this compound has the potential to contribute significantly to our understanding of disease processes and the development of innovative treatments。As research continues,we can expect further insights into its properties and applications,solidifying its place as an important molecule in the pharmaceutical landscape。
2171962-70-0 (2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}ethyl)sulfanylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)